![molecular formula C19H16N2O4S B2413426 N-(2-oxo-2H-chromen-3-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide CAS No. 2034390-17-3](/img/structure/B2413426.png)
N-(2-oxo-2H-chromen-3-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-oxo-2H-chromen-3-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide, also known as COTI-2, is a small molecule drug that has been developed by Critical Outcome Technologies Inc. (COTI) for the treatment of various types of cancer. This drug has shown promising results in preclinical studies and is currently being evaluated in clinical trials.
Scientific Research Applications
Antioxidant and Antihyperglycemic Agents
N-(2-oxo-2H-chromen-3-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide derivatives have been synthesized and tested for their potential as antioxidant and antihyperglycemic agents. Some of these compounds demonstrated significant DPPH radical scavenging activity, ferrous ion chelating ability, and reductive capability. Additionally, they exhibited promising in vivo antihyperglycemic activity, which could be valuable in managing diabetes-related conditions (Kenchappa et al., 2017).
Novel Synthesis Methods
Innovative methods have been developed for synthesizing these compounds. For example, eco-friendly procedures using ionic liquid catalysts have been described, offering advantages like high yields, short reaction times, and environmentally friendly media (Ghashang et al., 2016). Such advancements in synthesis methods are crucial for the efficient production of these compounds for further study and potential application.
Antimicrobial and Antineoplastic Activities
Several studies have explored the antimicrobial and antineoplastic activities of N-(2-oxo-2H-chromen-3-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide derivatives. Compounds with this structure have shown significant antibacterial and antifungal activities, which could be beneficial in the development of new antimicrobial drugs (Raval et al., 2008). Additionally, some derivatives have been evaluated for their antineoplastic activities against human tumor cell lines, indicating potential use in cancer therapy (Gašparová et al., 2013).
Quantum Chemical Studies
Quantum chemical studies of new coumarins derived from N-(2-oxo-2H-chromen-3-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide have been conducted. These studies provide detailed descriptions of molecular orbitals and contribute to understanding the chemical properties of these compounds, which is essential for their potential application in various fields (Al-Amiery et al., 2016).
Green Synthesis Approaches
Efforts have been made to synthesize these compounds under environmentally benign conditions, highlighting the importance of sustainable chemical processes. For example, a green and efficient synthesis approach using tetrabutylammonium tribromide and triphenylphosphine in organic synthesis has been demonstrated (Kavitha et al., 2019).
properties
IUPAC Name |
N-(2-oxochromen-3-yl)-2-(thiolan-3-yloxy)pyridine-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16N2O4S/c22-17(14-5-3-8-20-18(14)24-13-7-9-26-11-13)21-15-10-12-4-1-2-6-16(12)25-19(15)23/h1-6,8,10,13H,7,9,11H2,(H,21,22) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEOQEZSRZGAPOV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCC1OC2=C(C=CC=N2)C(=O)NC3=CC4=CC=CC=C4OC3=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16N2O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-oxo-2H-chromen-3-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.